Cas no 1955548-80-7 (methyl 4-amino-3-cyclopropylbutanoate hydrochloride)

• Product Name: methyl 4-amino-3-cyclopropylbutanoate hydrochloride
• CAS No: 1955548-80-7
• MDL: MFCD30180428
• CID: 4631605
• PubChem ID: 122163858
• Update Time: 2025-05-22

methyl 4-amino-3-cyclopropylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-cyclopropylbutanoate hydrochloride

• MDL： MFCD30180428

Additional information on methyl 4-amino-3-cyclopropylbutanoate hydrochloride

Comprehensive Overview of Methyl 4-Amino-3-Cyclopropylbutanoate Hydrochloride (CAS No. 1955548-80-7)

Methyl 4-amino-3-cyclopropylbutanoate hydrochloride (CAS No. 1955548-80-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This ester derivative, featuring a cyclopropyl group and an amino functional group, is widely studied for its potential applications in drug synthesis and intermediate production. The compound's unique structure, combining a cyclopropane ring with a butanoate backbone, makes it a valuable building block for designing novel bioactive molecules.

In recent years, researchers have explored methyl 4-amino-3-cyclopropylbutanoate HCl as a key intermediate in the development of targeted therapies. Its molecular framework allows for versatile modifications, addressing growing demands in personalized medicine. The cyclopropyl moiety, known for enhancing metabolic stability, contributes to the compound's relevance in modern drug discovery programs focused on improving pharmacokinetic properties.

The synthesis of CAS 1955548-80-7 typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for obtaining high-purity material. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Current Good Manufacturing Practice (cGMP) standards are often applied when producing this material for pharmaceutical applications, reflecting the industry's emphasis on quality control.

From a commercial perspective, methyl 4-amino-3-cyclopropylbutanoate hydrochloride has seen increased demand from contract research organizations and academic laboratories. This trend aligns with the broader market growth for specialty fine chemicals used in medicinal chemistry. Suppliers frequently highlight the compound's stability, solubility profile, and batch-to-batch consistency as key selling points to research customers.

Recent scientific literature reveals innovative applications of this compound in developing protease inhibitors and enzyme modulators. The cyclopropyl amino ester structure appears particularly valuable in creating conformationally constrained analogs of biologically active molecules. Such derivatives are being investigated for their potential to address unmet medical needs in various therapeutic areas.

Environmental and safety considerations for handling 1955548-80-7 follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed handling instructions for research-scale quantities.

The patent landscape shows growing intellectual property activity surrounding derivatives of methyl 4-amino-3-cyclopropylbutanoate, particularly in pharmaceutical compositions. Several recent applications describe its use in prodrug formulations and controlled-release systems, capitalizing on the ester's predictable hydrolysis characteristics under physiological conditions.

Analytical method development for CAS 1955548-80-7 remains an active area of research, with recent publications describing improved chromatographic separation techniques. These advancements support quality control in both research and potential future commercial production scenarios. The compound's UV absorption characteristics make it particularly amenable to HPLC analysis with common detection methods.

In the context of green chemistry initiatives, synthetic routes to methyl 4-amino-3-cyclopropylbutanoate HCl have been optimized to reduce solvent waste and improve atom economy. Such improvements address the pharmaceutical industry's sustainability goals while maintaining the high purity standards required for research applications. Catalytic methods for introducing the cyclopropyl group have shown particular promise in recent studies.

Regulatory status of 1955548-80-7 varies by jurisdiction, but it currently falls outside most controlled substance lists. Researchers should consult local regulations when planning international shipments or large-scale work. The compound's exempt status in many regions facilitates its use in collaborative research projects across borders.

Future research directions for methyl 4-amino-3-cyclopropylbutanoate hydrochloride may explore its potential in nucleic acid delivery systems and other emerging biotechnological applications. The compound's amphiphilic character and structural features suggest possible utility in novel drug formulation technologies, particularly those requiring specific molecular geometries for optimal performance.

From a market perspective, pricing trends for CAS 1955548-80-7 reflect its status as a specialty research chemical. While not yet commoditized, increased production scale and process optimization have contributed to gradual price stabilization in recent years. Procurement specialists note that lead times can vary significantly depending on purity requirements and current demand from major research centers.

Technical support resources for working with methyl 4-amino-3-cyclopropylbutanoate HCl have expanded, with several suppliers now offering detailed application notes and characterization data. These resources help researchers overcome common challenges in handling and analyzing this compound, particularly regarding its hygroscopic nature and optimal storage conditions.

In summary, methyl 4-amino-3-cyclopropylbutanoate hydrochloride (CAS No. 1955548-80-7) represents an increasingly important tool in modern medicinal chemistry. Its unique structural features and versatile reactivity profile position it as valuable building block for pharmaceutical innovation. As research into constrained amino acid derivatives continues to advance, this compound will likely play a significant role in developing next-generation therapeutic agents.